Cas no 1644438-20-9 (1,3-Di(pyren-1-yl)benzene)

• Product Name: 1,3-Di(pyren-1-yl)benzene
• CAS No: 1644438-20-9
• MF: C₃₈H₂₂
• MW: 478.581289768219
• CID: 4938098
• PubChem ID: 91050335
• Update Time: 2025-05-25

1,3-Di(pyren-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Di(pyren-1-yl)benzene
• 1,3-Bis(1-pyrenyl)benzene

• Inchi： 1S/C38H22/c1-4-23-10-12-27-14-18-31(33-20-16-25(6-1)35(23)37(27)33)29-8-3-9-30(22-29)32-19-15-28-13-11-24-5-2-7-26-17-21-34(32)38(28)36(24)26/h1-22H
• InChI Key： GHDZTXRYFQBMKP-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(=CC=C1C(=CC=3)C1C=CC=C(C=1)C1=CC=C3C=CC5=CC=CC6=CC=C1C3=C65)C=24

Computed Properties

• Exact Mass: 478.172150702 g/mol
• Monoisotopic Mass: 478.172150702 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 0
• Molecular Weight: 478.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 1,3-Di(pyren-1-yl)benzene

Introduction to 1,3-Di(pyren-1-yl)benzene (CAS No. 1644438-20-9)

1,3-Di(pyren-1-yl)benzene, with the chemical formula C₃₄H₂₂, is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in the field of materials science and pharmaceutical chemistry due to its unique structural properties and potential applications. This compound, identified by the CAS number 1644438-20-9, consists of a benzene ring substituted with two pyrenyl groups at the 1 and 3 positions, creating a rigid, planar structure that exhibits exceptional stability and tunable electronic characteristics.

The synthesis of 1,3-di(pyren-1-yl)benzene involves sophisticated organic reactions, typically employing palladium-catalyzed cross-coupling techniques such as Suzuki-Miyaura coupling. This method allows for the precise functionalization of the pyrene moieties, enabling researchers to tailor the compound's properties for specific applications. The high thermal stability and fluorescence properties of this molecule make it an attractive candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors.

In recent years, 1,3-di(pyren-1-yl)benzene has been extensively studied for its potential in pharmaceutical applications. Its extended π-conjugation system and ability to form stable aggregates suggest that it could serve as a building block for drug delivery systems and bioimaging agents. Additionally, the compound's ability to interact with biological molecules has led to investigations into its role as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 1,3-di(pyren-1-yl)benzene is its electronic properties. The presence of multiple aromatic rings allows for efficient charge transport, making it suitable for use in electronic devices. Researchers have demonstrated its utility in creating highly efficient OLEDs by leveraging its ability to emit light across a broad spectrum. Furthermore, its fluorescence characteristics have been exploited in the development of fluorescent probes for biological imaging, where its high quantum yield and photostability are particularly advantageous.

The compound's structural rigidity also makes it an excellent candidate for use as a ligand in coordination chemistry. By incorporating 1,3-di(pyren-1-yl)benzene into metal complexes, scientists can create materials with tailored magnetic and optical properties. These complexes have potential applications in data storage devices and magnetic resonance imaging (MRI) contrast agents.

Recent advancements in computational chemistry have further enhanced our understanding of 1,3-di(pyren-1-yl)benzene's behavior. Molecular dynamics simulations have revealed insights into how this compound interacts with other molecules, providing valuable information for designing more effective derivatives. Additionally, density functional theory (DFT) calculations have been used to predict the electronic structure and reactivity of various isomers of this compound, guiding experimental efforts toward optimal synthetic routes.

The pharmaceutical industry has also shown interest in 1,3-di(pyren-1-yl)benzene due to its potential as an anti-cancer agent. Studies have indicated that derivatives of this compound can inhibit the growth of certain cancer cells by interfering with key signaling pathways. While further research is needed to fully understand its mechanisms of action, these preliminary findings highlight its promise as a lead compound for developing new chemotherapeutic agents.

In conclusion, 1,3-di(pyren-1-yl)benzene (CAS No. 1644438-20-9) is a versatile and highly functional molecule with significant potential across multiple disciplines. Its unique structural features and tunable properties make it an invaluable tool for researchers in materials science, pharmaceutical chemistry, and beyond. As our understanding of this compound continues to grow, so too will its applications in cutting-edge technologies and medical treatments.